4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide

• IUPAC Name: 4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide
• InChI: InChI=1S/C17H16N4O3S2/c1-2-18-26(23,24)14-10-8-13(9-11-14)16(22)20-17-19-15(21-25-17)12-6-4-3-5-7-12/h3-11,18H,2H2,1H3,(H,19,20,21,22)
• InChI Key: VYBOBICHVJPRAY-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=NS2)C3=CC=CC=C3
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol

Description

4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide is a chemical compound that belongs to the class of thiadiazole derivatives. It has been extensively studied for its potential as a therapeutic agent due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide has been extensively studied. It has been shown to inhibit the activity of various enzymes, which results in the suppression of various pathological conditions. Additionally, it has been shown to induce apoptosis in cancer cells, which makes it a promising anti-cancer agent.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide have been extensively studied. It has been shown to reduce inflammation and oxidative stress in various animal models. Additionally, it has been shown to inhibit the growth of cancer cells and bacteria. However, more studies are needed to fully understand the physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide in lab experiments include its unique chemical properties, which make it a promising therapeutic agent. Additionally, it is relatively easy to synthesize, and its purity can be confirmed through various analytical techniques. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its physiological effects.

Future Directions

There are several future directions for the study of 4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide. These include further studies on its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. Additionally, more studies are needed to fully understand its mechanism of action and physiological effects. Furthermore, the development of new derivatives of this compound could lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of 4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide involves the reaction of 3-phenyl-1,2,4-thiadiazol-5-amine with ethyl chloroformate followed by the addition of 4-aminobenzamide and sodium ethoxide. The resulting compound is then purified through recrystallization. This method has been extensively used in several studies, and the purity of the compound has been confirmed through various analytical techniques such as NMR, IR, and mass spectroscopy.

Scientific Research Applications

The unique chemical properties of 4-(ethylsulfamoyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide make it a promising compound for various scientific research applications. It has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. Additionally, it has shown potential as an inhibitor of various enzymes such as tyrosinase, carbonic anhydrase, and acetylcholinesterase.